Cas no 88372-73-0 (Urea, N'-(4-methylphenyl)-N-phenyl-N-(1-phenylethyl)-)

• Product Name: Urea, N'-(4-methylphenyl)-N-phenyl-N-(1-phenylethyl)-
• CAS No: 88372-73-0
• MF: C₂₂H₂₂N₂O
• MW: 330.422885417938
• CID: 634970
• PubChem ID: 15584792
• Update Time: 2025-04-19

Urea, N'-(4-methylphenyl)-N-phenyl-N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-1-phenyl-1-(1-phenylethyl)urea
• 88372-73-0
• DTXSID40575065
• N'-(4-Methylphenyl)-N-phenyl-N-(1-phenylethyl)urea
• Urea, N'-(4-methylphenyl)-N-phenyl-N-(1-phenylethyl)-

• Inchi： 1S/C22H22N2O/c1-17-13-15-20(16-14-17)23-22(25)24(21-11-7-4-8-12-21)18(2)19-9-5-3-6-10-19/h3-16,18H,1-2H3,(H,23,25)
• InChI Key： SQXGSZHXFKZNTJ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=CC=1)N(C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 330.173213330g/mol
• Monoisotopic Mass: 330.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 32.3Ų